Cas no 1352926-02-3 (Tert-butyl 6-(methylamino)-3-azabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: Tert-butyl 6-(methylamino)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 1352926-02-3
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD21099568
• CID: 1016125
• PubChem ID: 71743008
• Update Time: 2025-11-02

Tert-butyl 6-(methylamino)-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 6-(methylamino)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• AS-41442
• TERT-BUTYL6-(METHYLAMINO)-3-AZABICYCLO[3.1.0]HEXANE-3-CARBOXYLATE
• AMY26594
• SCHEMBL24798659
• CEC92602
• EN300-1644733
• CS-0445118
• 1352926-02-3
• MFCD21099568
• AKOS025396493

• MDL： MFCD21099568
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-7-8(6-13)9(7)12-4/h7-9,12H,5-6H2,1-4H3
• InChI Key： SSLHAXMFLXPQSV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2C(C2C1)NC)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 286.8±33.0 °C at 760 mmHg
• Flash Point: 127.2±25.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tert-butyl 6-(methylamino)-3-azabicyclo[3.1.0]hexane-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 6-(methylamino)-3-azabicyclo[3.1.0]hexane-3-carboxylate

Comprehensive Overview of Tert-butyl 6-(methylamino)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 1352926-02-3)

The compound Tert-butyl 6-(methylamino)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 1352926-02-3) is a specialized bicyclic structure with significant potential in pharmaceutical and organic synthesis. Its unique 3-azabicyclo[3.1.0]hexane core, combined with a tert-butyl carboxylate group, makes it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers and chemists frequently search for this compound due to its relevance in peptide mimetics, enzyme inhibitors, and neuroactive agents.

In recent years, the demand for azabicyclic compounds has surged, driven by their role in addressing neurodegenerative diseases and pain management. The methylamino substitution at the 6-position of this molecule enhances its bioavailability and binding affinity, making it a focal point for medicinal chemistry studies. Discussions on platforms like PubMed and ScienceDirect often highlight its utility in structure-activity relationship (SAR) analyses, aligning with the growing interest in small-molecule therapeutics.

Synthetic routes to Tert-butyl 6-(methylamino)-3-azabicyclo[3.1.0]hexane-3-carboxylate typically involve ring-closing metathesis or cycloaddition reactions, which are topics of high interest in organic synthesis forums. The tert-butyl protecting group is a critical feature, enabling selective deprotection for further functionalization—a technique widely explored in peptide coupling and prodrug design. This aligns with the industry's shift toward green chemistry, as researchers seek efficient methods to minimize waste and improve yields.

From an SEO perspective, queries such as "azabicyclo[3.1.0]hexane derivatives" and "tert-butyl carboxylate applications" reflect user intent for both academic and industrial applications. The compound's CAS No. 1352926-02-3 is often searched alongside terms like "pharmacokinetics" and "drug delivery," underscoring its translational potential. Notably, its stability under physiological conditions has sparked interest in bioavailability enhancement strategies, a hot topic in preclinical research.

In summary, Tert-butyl 6-(methylamino)-3-azabicyclo[3.1.0]hexane-3-carboxylate represents a versatile scaffold with broad applicability in drug development. Its structural features cater to modern challenges in targeted therapy and molecular design, resonating with trends like AI-driven drug discovery and high-throughput screening. As the scientific community continues to explore its potential, this compound remains a key player in advancing precision medicine.